Cas no 1779875-69-2 (1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1779875-69-2
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6546726
• PubChem ID: 84783439
• Update Time: 2025-06-10

1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one
• 1-[2-(4-ethyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
• EN300-1292511
• 1779875-69-2

• Inchi： 1S/C13H14N2O/c1-3-11-8-14-15(9-11)13-7-5-4-6-12(13)10(2)16/h4-9H,3H2,1-2H3
• InChI Key： XNCDJQGERCULRC-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1N1C=C(C=N1)CC

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one

Comprehensive Overview of 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1779875-69-2)

1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one, with the CAS number 1779875-69-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both ethyl and phenyl groups in its structure enhances its potential for interaction with various biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's unique structure, featuring a pyrazole ring substituted with an ethyl group and linked to a phenylethanone moiety, contributes to its versatility in synthetic chemistry. Researchers often investigate such heterocyclic compounds for their potential in developing kinase inhibitors, anti-inflammatory agents, and other bioactive molecules. Given the rising demand for targeted therapies and precision medicine, 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one is increasingly studied for its role in modulating specific enzymatic pathways.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one. With growing concerns about green chemistry and environmental impact, researchers are exploring catalytic processes and solvent-free reactions to produce such molecules efficiently. This aligns with broader trends in the chemical industry, where reducing carbon footprints and minimizing waste are top priorities. The compound's synthesis often involves palladium-catalyzed cross-coupling or microwave-assisted reactions, which are considered more sustainable alternatives to traditional methods.

Another area of interest is the compound's potential application in agrochemical development. Pyrazole derivatives are widely used in crop protection due to their ability to act as herbicides, fungicides, or insecticides. The 4-ethyl-1H-pyrazol-1-yl moiety in 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one may contribute to its efficacy in disrupting pest metabolism, offering a promising avenue for sustainable agriculture. As the global population grows, the demand for high-yield crops and eco-friendly pest control solutions has never been higher, making this compound a valuable candidate for further study.

From a pharmacological perspective, 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one is often compared to other pyrazole-based drugs like celecoxib or rimonabant, which target cyclooxygenase-2 (COX-2) and cannabinoid receptors, respectively. Researchers are particularly interested in its potential to interact with G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous diseases. The compound's lipophilic nature and molecular weight suggest favorable drug-likeness properties, a key consideration in preclinical development.

In the context of drug delivery systems, 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one could be explored for its compatibility with nanoparticle carriers or liposomal formulations. Advances in nanotechnology have opened new possibilities for enhancing the bioavailability and target specificity of such compounds. This is particularly relevant for cancer therapeutics, where tumor-targeting agents are in high demand. The compound's aromatic system and hydrogen-bonding capacity make it a suitable candidate for molecular docking studies and virtual screening.

For researchers working with 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one, understanding its spectroscopic properties is crucial. Techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy are commonly employed to characterize its structure and purity. The compound's UV-Vis absorption profile may also be of interest for applications in photodynamic therapy or sensor development. As analytical chemistry continues to evolve, high-resolution techniques like LC-MS/MS and X-ray crystallography provide deeper insights into its molecular behavior.

In conclusion, 1-2-(4-ethyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1779875-69-2) represents a multifaceted compound with significant potential across pharmaceutical, agrochemical, and materials science domains. Its pyrazole core and functional group substitutions offer a versatile scaffold for innovation, aligning with contemporary research trends such as green synthesis, targeted drug delivery, and sustainable agriculture. As scientific inquiry progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.